1,1-dimethyl-2,3-dihydro-1H-inden-5-amine
Description
“1,1-dimethyl-2,3-dihydro-1H-inden-5-amine” is an organic compound with the molecular formula C11H15N . It is also known by other names such as 1,1-Dimethylindan, 1,1-Dimethylindane, 1,1-Dimethyl-(2,3-dihydroindene), and 1,1-Dimethyl-2,3-dihydro-1H-indene .
Molecular Structure Analysis
The molecular structure of “1,1-dimethyl-2,3-dihydro-1H-inden-5-amine” can be viewed using Java or Javascript . The IUPAC Standard InChI is InChI=1S/C11H14/c1-11(2)8-7-9-5-3-4-6-10(9)11/h3-6H,7-8H2,1-2H3 .Scientific Research Applications
Synthesis Advancements
1,1-Dimethyl-2,3-dihydro-1H-inden-5-amine serves as a precursor in the synthesis of complex organic compounds. For instance, it has been utilized under solvent-free conditions in the presence of molybdate sulfuric acid (MSA) catalyst for the efficient synthesis of dimethyl (2,3-dihydro-1H-inden-6-ylamino)(substituted) methylphosphonates. This method offers advantages such as high yields, short reaction times, easy product isolation, and environmentally friendly conditions (M. Reddy, G. S. Reddy, & Y. Jeong, 2014).
Catalytic Activity
The compound has also been implicated in the field of catalysis. An efficient synthesis of 6-(4-chlorophenyl)-2,2-dimethyl-7-phenyl-2,3-dihydro-1H-pyrrolizine, a key intermediate in licofelone synthesis (an anti-inflammatory drug), has been described. The method involves novel synthesis approaches of unstable intermediates, which are then treated with specific reagents to produce the desired compound, showcasing the utility of 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine derivatives in facilitating complex synthetic pathways (S. Rádl et al., 2009).
Material Science Applications
In material sciences, 1,1-Dimethyl-2,3-dihydro-1H-inden-5-amine derivatives have been explored for functional modifications of materials. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels have been modified with various amine compounds, including 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine derivatives, to form amine-treated polymers. These modifications enhance the materials' properties, such as swelling behavior and thermal stability, and impart antibacterial and antifungal activities, suggesting potential medical applications (H. M. Aly & H. L. A. El-Mohdy, 2015).
Antimicrobial Research
In the realm of pharmaceutical sciences, derivatives of 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine have been synthesized and evaluated for their antimicrobial activities. A notable study synthesized a series of Schiff bases containing 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine and assessed their efficacy against various bacterial strains, including Escherichia coli and Staphylococcus aureus. Some compounds demonstrated moderate to good antibacterial activity, highlighting the potential of these derivatives in developing new antimicrobial agents (A. Asiri & Salman A. Khan, 2010).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine involves the reduction of 1,1-dimethyl-2,3-dihydro-1H-inden-5-nitroso using sodium borohydride.", "Starting Materials": [ "1,1-dimethyl-2,3-dihydro-1H-inden-5-nitroso", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Dissolve 1,1-dimethyl-2,3-dihydro-1H-inden-5-nitroso in methanol.", "Add sodium borohydride to the solution and stir for 1 hour.", "Add water to the reaction mixture and extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 1,1-dimethyl-2,3-dihydro-1H-inden-5-amine as a yellow oil." ] } | |
CAS RN |
64278-19-9 |
Product Name |
1,1-dimethyl-2,3-dihydro-1H-inden-5-amine |
Molecular Formula |
C11H15N |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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